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Compound of Interest

Compound Name:
N-[2-(4-fluorophenyl)ethyl]thiolan-

3-amine

Cat. No.: B13272327

Get Quote

Technical Monograph: N-[2-(4-
fluorophenyl)ethyl]thiolan-3-amine
Executive Summary
N-[2-(4-fluorophenyl)ethyl]thiolan-3-amine is a secondary amine scaffold integrating a

thiolane (tetrahydrothiophene) core with a 4-fluorophenethyl lipophilic tail. This structure

represents a strategic bioisostere of the more common N-(4-fluorophenethyl)pyrrolidin-3-amine.

In drug discovery, this molecule is primarily investigated for its potential as a Sigma-1 receptor

ligand and a modulator of monoamine transporters (SERT/DAT). The substitution of the

pyrrolidine ring with a thiolane ring alters the metabolic profile (introducing S-oxidation

pathways) and lipophilicity (LogP), offering a tool to fine-tune the pharmacokinetic (PK)

properties of lead compounds.
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The molecule consists of a central secondary amine nitrogen connecting two distinct domains:

The Core: A thiolan-3-yl ring. Unlike pyrrolidine, the heteroatom (Sulfur) is positioned within

the ring but not adjacent to the amine attachment point (which is at C3).

The Tail: A 2-(4-fluorophenyl)ethyl moiety. The fluorine atom at the para-position of the

phenyl ring serves to block metabolic hydroxylation (CYP450-mediated) and enhances

lipophilicity.

Stereochemical Considerations
The carbon at the 3-position of the thiolane ring is a chiral center. Consequently, the molecule

exists as two enantiomers:

(R)-N-[2-(4-fluorophenyl)ethyl]thiolan-3-amine

(S)-N-[2-(4-fluorophenyl)ethyl]thiolan-3-amine

Critical Insight: In many sigma receptor ligands, the (S)-enantiomer of 3-amino-heterocycles

often exhibits superior binding affinity. For rigorous SAR (Structure-Activity Relationship)

studies, enantioselective synthesis or chiral resolution is required.

Conformational Dynamics
The thiolane ring adopts a "pucker" or "envelope" conformation to minimize torsional strain,

similar to cyclopentane but influenced by the longer C-S bonds (approx. 1.82 Å) compared to

C-C bonds. This larger ring volume compared to pyrrolidine can subtly alter the vector of the N-

substituent, potentially impacting receptor fit.

Synthetic Pathways[1]
Two primary routes are established for the synthesis of this scaffold. The Reductive Amination

route is preferred for its convergence and higher yield.

Route A: Reductive Amination (Preferred)
This method couples thiolan-3-one (or dihydrothiophen-3(2H)-one) with 2-(4-

fluorophenyl)ethanamine.
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Protocol:

Reagents: Thiolan-3-one (1.0 eq), 2-(4-fluorophenyl)ethanamine (1.0 eq), Sodium

Triacetoxyborohydride (STAB, 1.5 eq), Acetic Acid (cat.), DCE (Dichloroethane).

Procedure:

Dissolve ketone and amine in DCE under

atmosphere.

Add catalytic acetic acid to activate the imine formation. Stir for 1 hour at room

temperature.

Add STAB portion-wise. The reaction is typically complete in 4–6 hours.

Quench: Saturated

.

Purification: Acid-base extraction followed by flash chromatography (DCM/MeOH/NH3).

Route B: Nucleophilic Substitution
Alkylation of thiolan-3-amine with 4-fluorophenethyl bromide.

Drawback: Potential for over-alkylation to the tertiary amine (quaternary ammonium salt

formation).

Visualization: Synthetic Logic & Metabolism
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Caption: Figure 1. Convergent synthesis via reductive amination and subsequent metabolic S-

oxidation pathways.

Physicochemical Profiling
The following data summarizes the predicted properties of the molecule, essential for

determining its "drug-likeness" and blood-brain barrier (BBB) permeability.

Property Value (Predicted) Significance

Molecular Formula Core composition.[1][2][3][4]

Molecular Weight 225.33 g/mol
Optimal for CNS penetration (<

400).

cLogP ~2.8 – 3.2
Highly lipophilic; suggests

good BBB permeability.

TPSA
~12 Å² (Amine) + ~25 Å²

(Sulfide)
Total < 90 Å² favors CNS entry.

pKa (Basic N) ~9.5
Predominantly protonated at

physiological pH (7.4).

H-Bond Donors 1 (NH)
Favorable for membrane

traversal.

Expert Note: The presence of the sulfur atom increases lipophilicity compared to the oxygen

analog (tetrahydrofuran) but introduces a "soft" nucleophile center that can react with

electrophilic metabolites if not hindered.

Pharmacophore & Bioisosterism
The "Fluorine Effect"
The para-fluorine on the phenethyl ring is a classic medicinal chemistry tactic.

Metabolic Stability: It blocks the primary site of metabolic attack (para-hydroxylation) on the

aromatic ring, significantly extending the half-life (
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) of the compound compared to the non-fluorinated parent.

Electronic Effects: The electronegativity of fluorine pulls electron density, potentially

strengthening

stacking interactions with aromatic residues (e.g., Phenylalanine, Tryptophan) in the receptor
binding pocket.

Thiolane vs. Pyrrolidine Bioisosterism
Replacing a pyrrolidine ring with a thiolane ring is a non-classical isosteric replacement.

Geometry: Thiolane is slightly bulkier.

Basicity: The amine is exocyclic in this scaffold (attached to C3), whereas in pyrrolidine, the

nitrogen is often endocyclic. If comparing 3-aminopyrrolidine to 3-aminothiolane, the basicity

of the exocyclic amine remains driven by the secondary amine nature, but the inductive

effect of the ring heteroatom differs (S vs N). Sulfur is less electronegative than Nitrogen,

potentially altering the pKa of the nearby amine slightly.

Target Landscape
Based on the Pharmacophore Similarity, this molecule is a candidate for:

Sigma-1 Receptors (

): The pharmacophore (Basic N + Spacer + Hydrophobic Tail) is a perfect match.

Dopamine Receptors (D2/D3): Similar to fragments of Pridopidine.

NMDA Receptors: If the amine spacing mimics the glutamate backbone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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